Cas no 314772-14-0 (tert-butyl N-(4-methyl-1-oxopent-4-en-2-yl)carbamate)

• Product Name: tert-butyl N-(4-methyl-1-oxopent-4-en-2-yl)carbamate
• CAS No: 314772-14-0
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• MDL: MFCD18967926
• CID: 301102
• PubChem ID: 22996672
• Update Time: 2025-10-31

tert-butyl N-(4-methyl-1-oxopent-4-en-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,(1-formyl-3-methyl-3-butenyl)-, 1,1-dimethylethyl ester (9CI)
• tert-butyl N-(4-methyl-1-oxopent-4-en-2-yl)carbamate
• Carbamic acid, (1-formyl-3-methyl-3-butenyl)-, 1,1-dimethylethyl ester (9CI)
• tert-butyl 4-methyl-1-oxopent-4-en-2-ylcarbamate

• MDL： MFCD18967926
• Inchi： 1S/C11H19NO3/c1-8(2)6-9(7-13)12-10(14)15-11(3,4)5/h7,9H,1,6H2,2-5H3,(H,12,14)
• InChI Key： RVOIREFTVREURB-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC(C=O)CC(C)=C

Computed Properties

• Exact Mass: 213.136
• Monoisotopic Mass: 213.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4A^2

Experimental Properties

• Density: 0.991±0.06 g/cm3(Predicted)
• Boiling Point: 303.0±35.0 °C(Predicted)
• pka: 11.22±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-(4-methyl-1-oxopent-4-en-2-yl)carbamate

Introduction to Tert-butyl N-(4-methyl-1-oxopent-4-en-2-yl)carbamate (CAS No. 314772-14-0)

Tert-butyl N-(4-methyl-1-oxopent-4-en-2-yl)carbamate, a compound with the chemical formula C₁₁H₁₆O₃, is a significant molecule in the field of pharmaceutical chemistry. This compound is characterized by its tert-butyl group and its N-(4-methyl-1-oxopent-4-en-2-yl) moiety, which contribute to its unique chemical properties and potential biological activities. With a CAS number of 314772-14-0, this substance has garnered attention for its role in various research applications, particularly in the development of novel therapeutic agents.

The tert-butyl N-(4-methyl-1-oxopent-4-en-2-yl)carbamate structure is notable for its ability to act as a versatile intermediate in organic synthesis. The presence of the carbamate functional group makes it a valuable building block for the creation of more complex molecules. This property is particularly relevant in the context of drug discovery, where such intermediates are often used to construct pharmacophores with desired biological activities.

In recent years, there has been growing interest in the development of carbamate-based compounds due to their potential as bioactive molecules. Carbamates are known for their ability to interact with biological targets in various ways, making them suitable for a wide range of therapeutic applications. The 4-methyl-1-oxopent-4-en-2-yl substituent in this compound adds to its complexity and may contribute to its unique interaction profile with biological systems.

One of the most exciting areas of research involving tert-butyl N-(4-methyl-1-oxopent-4-en-2-yl)carbamate is its application in the synthesis of novel drugs. Researchers have been exploring its potential as a precursor for molecules that target specific diseases. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. This has opened up new avenues for the development of anti-inflammatory agents.

The tert-butyl group in the molecule provides stability and prevents unwanted side reactions, making it an ideal candidate for further chemical modifications. This stability is crucial in pharmaceutical applications, where the compound needs to remain intact under various reaction conditions. Additionally, the N-(4-methyl-1-oxopent-4-en-2-yl) moiety introduces a level of structural complexity that can be exploited to fine-tune the biological activity of the final product.

Recent advancements in computational chemistry have also contributed to a deeper understanding of how tert-butyl N-(4-methyl-1-oxopent-4-en-2-yl)carbamate interacts with biological targets. Molecular modeling studies have shown that this compound can bind to specific pockets on enzymes and receptors, suggesting potential therapeutic applications. These insights have guided researchers in designing more effective derivatives with enhanced binding affinities and selectivity.

In addition to its pharmaceutical applications, tert-butyl N-(4-methyl-1-oxopent-4-en-2-yldicarboxylic acid) has shown promise in other areas of research. For example, it has been used as a starting material for the synthesis of complex organic molecules with industrial applications. Its unique structure makes it a valuable intermediate in the production of specialty chemicals that are used in various industries.

The synthesis of tert-butyl N-(4-methylpentanenecarboxamide) involves multi-step organic reactions that highlight the compound's versatility as a synthetic building block. The process typically involves the condensation of tert-butanol with an appropriate carbamic acid derivative, followed by functional group transformations to introduce the desired substituents. These synthetic routes are well-documented and have been optimized for high yields and purity.

The role of CAS No 31477214 in academic research cannot be overstated. It serves as a reference point for scientists studying carbamate-based compounds and their derivatives. The detailed information provided by CAS numbers ensures that researchers can accurately identify and replicate experiments, fostering collaboration and innovation across different scientific disciplines.

In conclusion, tert-butyl N-(4-methylpentanenecarboxamide) represents a significant advancement in pharmaceutical chemistry. Its unique structure and versatile reactivity make it a valuable tool for drug discovery and synthesis. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.